Cas no 366-53-0 (Acetamide, N-(2,5-difluoro-4-nitrophenyl)-)

Acetamide, N-(2,5-difluoro-4-nitrophenyl)- is a fluorinated nitroaromatic compound with potential applications in pharmaceutical and agrochemical research. Its structure, featuring both electron-withdrawing nitro and fluoro substituents, enhances reactivity in nucleophilic substitution and coupling reactions, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms improves metabolic stability and bioavailability, which is advantageous in drug development. This compound’s well-defined molecular framework allows for precise modifications, facilitating the synthesis of targeted derivatives. High purity and consistent quality ensure reliable performance in experimental settings. Its stability under standard storage conditions further supports its utility in research and industrial applications.

Acetamide, N-(2,5-difluoro-4-nitrophenyl)- structure

366-53-0 structure

Product Name:Acetamide, N-(2,5-difluoro-4-nitrophenyl)-

CAS No:366-53-0

MF:C₈H₆F₂N₂O₃

MW:216.141648769379

CID:1479651

PubChem ID:14624893

Update Time:2025-06-06

Acetamide, N-(2,5-difluoro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

- Acetamide, N-(2,5-difluoro-4-nitrophenyl)-
- XSJFRSVXQJJKDY-UHFFFAOYSA-N
- N-(2,5-Difluoro-4-nitrophenyl)acetamide
- MFCD18425996
- 2',5'-difluoro-4'-nitroacetanilide
- SCHEMBL3251790
- 366-53-0
- Inchi： 1S/C8H6F2N2O3/c1-4(13)11-7-2-6(10)8(12(14)15)3-5(7)9/h2-3H,1H3,(H,11,13)
- InChI Key： XSJFRSVXQJJKDY-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=CC=1NC(C)=O)F)[N+](=O)[O-]

Computed Properties

Exact Mass: 216.03468
Monoisotopic Mass: 216.03464838g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 74.9Å²

Experimental Properties

PSA: 72.24

Acetamide, N-(2,5-difluoro-4-nitrophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB602947-1g	N-(2,5-Difluoro-4-nitrophenyl)acetamide; .	366-53-0	1g	€196.10	2024-07-24
abcr	AB602947-5g	N-(2,5-Difluoro-4-nitrophenyl)acetamide; .	366-53-0	5g	€567.90	2024-07-24
abcr	AB602947-10g	N-(2,5-Difluoro-4-nitrophenyl)acetamide; .	366-53-0	10g	€927.10	2024-07-24
abcr	AB602947-25g	N-(2,5-Difluoro-4-nitrophenyl)acetamide; .	366-53-0	25g	€1769.50	2024-07-24